Cas no 7757-87-1 (Magnesium phosphate)

• Product Name: Magnesium phosphate
• CAS No: 7757-87-1
• MF: Mg₃O₈P₂
• MW: 262.857723236084
• CID: 86038
• PubChem ID: 24439
• Update Time: 2025-10-29

Magnesium phosphate Chemical and Physical Properties

Names and Identifiers

• Magnesium phosphate
• Magnesium orthophosphate(V)
• trimagnesium,diphosphate
• Magnesium monophosphate
• Magnesium orthophosphate
• Magnesium phosphate (3:2)
• Magnesium phosphate tribasic
• Phosphoric acid,magnesium salt (2:3)
• Tertiary magnesium phosphate
• UNII-XMK14ETW2D
• trimagnesium;diphosphate
• Trimagnesium diorthophosphate
• AKOS015902400
• Tribasic magnesium phosphate
• MAGNESIUM PHOSPHATE ANHYDROUS [HSDB]
• MAGNESIUM PHOSPHATE [WHO-DD]
• Trimagnesium bis(orthophosphate)
• XMK14ETW2D
• Magnesium phosphate, neutral
• 7757-87-1
• Magnesium phosphate, tribasic, anhydrous
• DTXSID00872527
• trimagnesium,diphosphate,pentahydrate
• MAGNESIUM PHOSPHATE, TRIBASIC [MI]
• CHEBI:190298
• TRIMAGNESIUM PHOSPHATE
• DB13862
• MAGNESIUM PHOSPHATE, TRIBASIC [FCC]
• CHEMBL2106873
• MAGNESIUMPHOSPHATE
• Q6731399
• Magnesium Phosphate (Mg3(PO4)2) Hydrate; Tertiary Magnesium Phosphate Hydrate; Tribasic Magnesium Phosphate Hydrate; Trimagnesium Diorthophosphate Hydrate; Trimagnesium Diphosphate Hydrate; Trimagnesium Phosphate Hydrate
• NS00074387
• Magnesium phosphate (Mg3(PO4)2)
• Phosphoric acid, magnesium salt (2:3)
• DB-230616
• Phosphoric acid, magnesium salt
• Trimagnesium diphosphate
• Magnesium phosphate anhydrous

• Inchi： 1S/3Mg.2H3O4P/c;;;2*1-5(2,3)4/h;;;2*(H3,1,2,3,4)/q3*+2;;/p-6
• InChI Key： GVALZJMUIHGIMD-UHFFFAOYSA-H
• SMILES： P(=O)([O-])([O-])[O-].P(=O)([O-])([O-])[O-].[Mg+2].[Mg+2].[Mg+2]
• InChI Key： GVALZJMUIHGIMD-UHFFFAOYSA-H

Computed Properties

• Exact Mass: 261.86200
• Monoisotopic Mass: 261.861966
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 36.8
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 173

Experimental Properties

• Color/Form: White powder
• Melting Point: 1,184 deg C
• Boiling Point: 158 °C at 760 mmHg
• PSA: 192.12000
• LogP: 0.77200

Additional information on Magnesium phosphate

Magnesium Phosphate (CAS No. 7757-87-1): Properties, Applications, and Market Insights

Magnesium phosphate (CAS No. 7757-87-1) is an inorganic compound widely used in various industries due to its unique chemical properties. Known chemically as Mg₃(PO₄)₂, this compound is a key ingredient in food additives, pharmaceuticals, and industrial applications. Its versatility and safety profile make it a popular choice among manufacturers and researchers alike.

The chemical properties of magnesium phosphate include its white crystalline appearance, insolubility in water, and stability under normal conditions. These characteristics make it suitable for applications where controlled release or slow degradation is required. In recent years, the demand for magnesium phosphate in food industry has surged, particularly as a nutrient supplement and anti-caking agent.

One of the most common questions users search about is "Is magnesium phosphate safe?" Research confirms that when used within recommended limits, magnesium phosphate food grade is generally recognized as safe (GRAS) by regulatory agencies. This has led to its increased adoption in healthy food formulations and dietary supplements.

In pharmaceutical applications, magnesium phosphate uses include serving as an excipient in tablet formulations. Its compressibility and flow properties make it ideal for direct compression tableting. The compound's ability to regulate pH also contributes to its popularity in pharmaceutical grade magnesium phosphate products.

The global market for magnesium phosphate powder has shown steady growth, driven by increasing health consciousness and demand for functional foods. Industry analysts project continued expansion in the magnesium phosphate market, particularly in Asia-Pacific regions where dietary supplement consumption is rising rapidly.

Recent innovations have explored nanostructured magnesium phosphate for advanced applications in biomedicine and materials science. Researchers are investigating its potential in bone regeneration therapies, capitalizing on its biocompatibility and similarity to natural bone mineral composition.

For manufacturers seeking high purity magnesium phosphate, several production methods are available including precipitation and thermal processes. The choice of method depends on the desired particle size, purity level, and intended application of the final product.

Environmental considerations have also shaped the magnesium phosphate industry trends. As a naturally occurring mineral, it offers advantages in sustainability compared to synthetic alternatives. This aligns with growing consumer preference for eco-friendly food additives and green chemistry solutions.

Quality control remains paramount for magnesium phosphate suppliers, with specifications typically including tests for heavy metal content, loss on drying, and assay purity. Reputable manufacturers provide certificates of analysis and comply with international standards such as USP, FCC, and EP monographs.

Storage recommendations for magnesium phosphate CAS 7757-87-1 emphasize keeping the material in tightly closed containers in cool, dry conditions. Proper handling prevents moisture absorption and maintains the product's performance characteristics over time.

Emerging research continues to uncover new benefits of magnesium phosphate, particularly in nutritional science. Its role in magnesium supplementation has gained attention as studies highlight the importance of this essential mineral in human health.

The competitive landscape of the magnesium phosphate market features both global chemical companies and specialized producers. Price fluctuations are typically influenced by raw material costs, with food grade magnesium phosphate price being generally stable due to established production processes.

Technical support for magnesium phosphate applications is available from most manufacturers, including formulation assistance and regulatory guidance. This service is particularly valuable for companies developing new products that incorporate this versatile ingredient.

Looking ahead, innovation in magnesium phosphate technology is expected to focus on enhanced bioavailability forms and specialized particle engineering. These developments may open new opportunities in nutraceuticals and functional food markets.

For quality assurance purposes, analytical methods such as X-ray diffraction and atomic absorption spectroscopy are commonly employed to characterize magnesium phosphate compounds. These techniques ensure batch-to-batch consistency and compliance with specification requirements.

The regulatory status of magnesium phosphate (7757-87-1) varies by region and application, but it is generally approved for use in most major markets. Manufacturers should verify local regulations when developing products containing this ingredient.

In conclusion, magnesium phosphate remains a valuable compound with diverse applications across multiple industries. Its combination of functional properties, safety profile, and natural origin positions it well for continued growth in an increasingly health-conscious global market.